Cas no 1280880-91-2 (4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide)

• Product Name: 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide
• CAS No: 1280880-91-2
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6090201
• PubChem ID: 53543141
• Update Time: 2025-08-05

4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL3465987
• EN300-26680277
• Z878671406
• AKOS034649303
• 1280880-91-2
• 4-(butan-2-ylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide
• 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide

• Inchi： 1S/C17H23N3O3S/c1-4-13(2)19-24(22,23)15-8-6-14(7-9-15)16(21)20(3)17(12-18)10-5-11-17/h6-9,13,19H,4-5,10-11H2,1-3H3
• InChI Key： FKHVHEPZNMAROE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N(C)C1(C#N)CCC1)=O)(NC(C)CC)(=O)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.6Ų

Additional information on 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide

Introduction to 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide (CAS No. 1280880-91-2)

4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide, identified by its Chemical Abstracts Service (CAS) number 1280880-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core functionalized with a sulfamoyl group and substituents that enhance its pharmacological potential. The presence of a butan-2-yl moiety and a 1-cyanocyclobutyl group introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide involve sophisticated organic transformations that highlight the compound's structural complexity. The benzamide moiety, a well-known pharmacophore in medicinal chemistry, is crucial for its interaction with biological targets. The sulfamoyl group further enhances the compound's solubility and binding affinity, while the 1-cyanocyclobutyl substituent contributes to its metabolic stability and pharmacokinetic profile. These features make it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide with various biological targets. Studies suggest that this compound exhibits potential inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its structural motifs have been found to interact with receptors and ion channels, which could be exploited for developing treatments against neurological disorders.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide exemplifies the importance of structural diversity in drug design. Its unique combination of functional groups allows for fine-tuning of pharmacological properties, such as potency, selectivity, and bioavailability. Researchers are exploring derivatives of this compound to optimize its therapeutic efficacy while minimizing potential side effects.

In vitro studies have demonstrated the compound's ability to modulate key signaling pathways associated with diseases such as cancer, diabetes, and autoimmune disorders. The sulfamoyl group has been shown to enhance binding affinity to target proteins, while the 1-cyanocyclobutyl moiety contributes to metabolic stability. These findings have prompted further investigation into the compound's mechanism of action and potential clinical applications.

The development of novel drug candidates often requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide serves as an excellent example of how structural innovation can lead to the discovery of new therapeutic agents. Its complex architecture provides multiple sites for functionalization, allowing researchers to tailor its properties for specific biological targets.

As computational methods continue to evolve, virtual screening techniques are being employed to identify potential hits from large chemical libraries. 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide has been identified as a promising lead through these high-throughput screening approaches, highlighting its relevance in modern drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality material. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has facilitated detailed structural characterization.

Future research directions may focus on exploring the pharmacological profile of 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide in animal models and clinical trials. Preliminary data suggest that this compound may have therapeutic potential in conditions where inflammatory responses play a significant role. Further studies will be needed to validate these findings and establish its safety and efficacy profile.

The growing interest in personalized medicine has also influenced the design of novel drug candidates like 4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide. By incorporating structural elements that enhance target specificity, researchers aim to develop treatments that are tailored to individual patient needs. This approach aligns with the broader goals of precision medicine, which seeks to improve therapeutic outcomes through targeted interventions.

In conclusion,4-[(butan-2-yl)sulfamoyl]-N-(1-cyanocyclobutyl)-N-methylbenzamide (CAS No. 1280880-91-2) is a structurally complex organic compound with significant pharmacological potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery, particularly in areas such as inflammation management and neurological disorders. Ongoing research efforts are aimed at elucidating its mechanism of action and evaluating its therapeutic efficacy in preclinical and clinical settings.